Cas no 111041-92-0 (Benzene, 4-(1,1-dimethylethyl)-1-fluoro-2-nitro-)

• Product Name: Benzene, 4-(1,1-dimethylethyl)-1-fluoro-2-nitro-
• CAS No: 111041-92-0
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 1195629
• PubChem ID: 22741893
• Update Time: 2025-04-20

Benzene, 4-(1,1-dimethylethyl)-1-fluoro-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-t-Butyl-1-fluoro-2-nitrobenzene
• 4-tert-butyl-1-fluoro-2-nitrobenzene
• Benzene, 4-(1,1-dimethylethyl)-1-fluoro-2-nitro-
• 111041-92-0
• 4-Fluoro-3-nitro-t-butylbenzene
• CWGDYTMIPQYAJR-UHFFFAOYSA-N
• SCHEMBL2646002
• DTXSID70627980
• DB-316765

• Inchi： 1S/C10H12FNO2/c1-10(2,3)7-4-5-8(11)9(6-7)12(13)14/h4-6H,1-3H3
• InChI Key： CWGDYTMIPQYAJR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(C)(C)C

Computed Properties

• Exact Mass: 197.08526
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14